2,6-Dimethylaniline
2,6-Dimethylaniline
2,6-dimethylaniline is a primary arylamine that is aniline in which the hydrogens at the 2- and 6-positions are replaced by methyl groups. It is used in the production of some anasthetics and other chemicals. It is a drug metabolite of lidocaine (local anasthetic). It has a role as a carcinogenic agent and a drug metabolite. It is a primary arylamine and a dimethylaniline.
2, 6-Dimethylaniline, also known as 2, 6-xylidine or 2, 6-dma, belongs to the class of organic compounds known as m-xylenes. These are aromatic compounds that contain a m-xylene moiety, which is a monocyclic benzene carrying exactly two methyl groups at the 1- and 3-positions. 2, 6-Dimethylaniline exists as a liquid, slightly soluble (in water), and a strong basic compound (based on its pKa). 2, 6-Dimethylaniline has been found in human liver and kidney tissues, and has also been detected in multiple biofluids, such as urine and blood. In humans, 2, 6-dimethylaniline is involved in lidocaine (local anaesthetic) metabolism pathway and lidocaine (local anaesthetic) action pathway. 2, 6-Dimethylaniline is also involved in the metabolic disorder called the lidocaine (antiarrhythmic) action pathway. 2, 6-Dimethylaniline is formally rated as a possible carcinogen (by IARC 2B) and is also a potentially toxic compound.
2,6-xylidine appears as a liquid. Toxic by ingestion, inhalation and skin absorption. Slightly soluble in water. Used in pharmaceuticals, as dye intermediates and organic syntheses.
2, 6-Dimethylaniline, also known as 2, 6-xylidine or 2, 6-dma, belongs to the class of organic compounds known as m-xylenes. These are aromatic compounds that contain a m-xylene moiety, which is a monocyclic benzene carrying exactly two methyl groups at the 1- and 3-positions. 2, 6-Dimethylaniline exists as a liquid, slightly soluble (in water), and a strong basic compound (based on its pKa). 2, 6-Dimethylaniline has been found in human liver and kidney tissues, and has also been detected in multiple biofluids, such as urine and blood. In humans, 2, 6-dimethylaniline is involved in lidocaine (local anaesthetic) metabolism pathway and lidocaine (local anaesthetic) action pathway. 2, 6-Dimethylaniline is also involved in the metabolic disorder called the lidocaine (antiarrhythmic) action pathway. 2, 6-Dimethylaniline is formally rated as a possible carcinogen (by IARC 2B) and is also a potentially toxic compound.
2,6-xylidine appears as a liquid. Toxic by ingestion, inhalation and skin absorption. Slightly soluble in water. Used in pharmaceuticals, as dye intermediates and organic syntheses.
Brand Name:
Vulcanchem
CAS No.:
87-62-7
VCID:
VC21170967
InChI:
InChI=1S/C8H11N/c1-6-4-3-5-7(2)8(6)9/h3-5H,9H2,1-2H3
SMILES:
CC1=C(C(=CC=C1)C)N
Molecular Formula:
C8H11N
(CH3)2C6H3NH2
C8H11N
(CH3)2C6H3NH2
C8H11N
Molecular Weight:
121.18 g/mol
2,6-Dimethylaniline
CAS No.: 87-62-7
Cat. No.: VC21170967
Molecular Formula: C8H11N
(CH3)2C6H3NH2
C8H11N
Molecular Weight: 121.18 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 2,6-dimethylaniline is a primary arylamine that is aniline in which the hydrogens at the 2- and 6-positions are replaced by methyl groups. It is used in the production of some anasthetics and other chemicals. It is a drug metabolite of lidocaine (local anasthetic). It has a role as a carcinogenic agent and a drug metabolite. It is a primary arylamine and a dimethylaniline. 2, 6-Dimethylaniline, also known as 2, 6-xylidine or 2, 6-dma, belongs to the class of organic compounds known as m-xylenes. These are aromatic compounds that contain a m-xylene moiety, which is a monocyclic benzene carrying exactly two methyl groups at the 1- and 3-positions. 2, 6-Dimethylaniline exists as a liquid, slightly soluble (in water), and a strong basic compound (based on its pKa). 2, 6-Dimethylaniline has been found in human liver and kidney tissues, and has also been detected in multiple biofluids, such as urine and blood. In humans, 2, 6-dimethylaniline is involved in lidocaine (local anaesthetic) metabolism pathway and lidocaine (local anaesthetic) action pathway. 2, 6-Dimethylaniline is also involved in the metabolic disorder called the lidocaine (antiarrhythmic) action pathway. 2, 6-Dimethylaniline is formally rated as a possible carcinogen (by IARC 2B) and is also a potentially toxic compound. 2,6-xylidine appears as a liquid. Toxic by ingestion, inhalation and skin absorption. Slightly soluble in water. Used in pharmaceuticals, as dye intermediates and organic syntheses. |
|---|---|
| CAS No. | 87-62-7 |
| Molecular Formula | C8H11N (CH3)2C6H3NH2 C8H11N |
| Molecular Weight | 121.18 g/mol |
| IUPAC Name | 2,6-dimethylaniline |
| Standard InChI | InChI=1S/C8H11N/c1-6-4-3-5-7(2)8(6)9/h3-5H,9H2,1-2H3 |
| Standard InChI Key | UFFBMTHBGFGIHF-UHFFFAOYSA-N |
| SMILES | CC1=C(C(=CC=C1)C)N |
| Canonical SMILES | CC1=C(C(=CC=C1)C)N |
| Boiling Point | 417 °F at 739 mm Hg (NTP, 1992) 215.0 °C 216 °C 215 °C |
| Colorform | Yellow liquid Colorless to reddish-yellow, clear liquid Pale yellow liquid |
| Flash Point | 196 °F (NTP, 1992) 91 °C (196 °F) - closed cup 91 °C |
| Melting Point | 47.1 °F (NTP, 1992) 11.2 °C |
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